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Compound of Interest

Compound Name:
3-(Dimethylamino)cyclohexanone

hydrochloride

CAS No.: 15676-75-2

Cat. No.: B1447011 Get Quote

Executive Summary
3-(Dimethylamino)cyclohexanone hydrochloride is a Mannich base salt (β-aminoketone).

While the hydrochloride counterion provides significant stabilization compared to the volatile

free base, this compound remains thermodynamically prone to retro-Mannich degradation and

oxidative instability.

Critical Risk: Thermal elimination of the amine group to form 2-cyclohexen-1-one (retro-

Mannich reaction).

Storage Mandate: Store at -20°C under inert atmosphere (Argon/Nitrogen).

Shelf Life: Approximately 12–24 months under optimal conditions; significantly reduced (>3

months) at ambient temperature.

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6]
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Property Description

Chemical Name
3-(Dimethylamino)cyclohexan-1-one

hydrochloride

Chemical Class β-Aminoketone (Mannich Base)

Free Base CAS 15676-74-1

Molecular Formula C₈H₁₅NO · HCl

Molecular Weight 177.67 g/mol (Salt); 141.21 g/mol (Base)

Appearance White to off-white crystalline solid (hygroscopic)

Melting Point ~194°C (decomposition)

Solubility
Highly soluble in water, methanol, ethanol;

insoluble in non-polar solvents (hexane, ether).

pKa ~9.0–9.5 (amine group)

Stability Profile & Degradation Mechanisms
The stability of 3-(Dimethylamino)cyclohexanone HCl is governed by the "Mannich Base

Equilibrium." Unlike standard amines, the β-positioning of the ketone group creates a pathway

for elimination.

Primary Degradation: The Retro-Mannich Reaction
The most critical degradation pathway is the retro-Mannich reaction, which is catalyzed by

heat, moisture, and basic pH. Even in the solid state, trace moisture can create localized

"solution-like" environments where the salt dissociates, allowing the elimination to proceed.

Mechanism: The acidic proton at the α-position (C2) is removed, leading to the expulsion of

the dimethylamine group.

Products: 2-Cyclohexen-1-one (highly reactive Michael acceptor) and Dimethylamine

hydrochloride.

Trigger: Temperatures >25°C or pH >6.0.
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Secondary Degradation: Oxidation
The cyclohexanone ring is susceptible to autoxidation at the α-positions (C2 and C6),

particularly if the container is not headspace-purged. This leads to the formation of adipic acid

derivatives or ring-opening products.

Hygroscopicity
As an amine hydrochloride, the substance is hygroscopic. Absorption of atmospheric water:

Dilutes the crystalline lattice energy.

Promotes hydrolysis.

Accelerates the retro-Mannich kinetics by facilitating proton transfer.

Visualization: Degradation Pathway
The following diagram illustrates the retro-Mannich elimination pathway.
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Caption: The retro-Mannich pathway is the primary failure mode, driven by moisture and heat,

yielding the enone impurity.

Storage & Handling Protocols
To maintain purity >98% over extended periods, strict adherence to the following protocol is

required.

Storage Conditions Matrix
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Duration Temperature Atmosphere Packaging

Long Term (>1 Month) -20°C Argon/Nitrogen
Amber Vial +

Desiccant + Parafilm

Short Term (<1 Month) 2–8°C Nitrogen Flush Amber Vial + Parafilm

Transport (<72 Hours) < 25°C Inert Headspace
Sealed, Light-tight

container

Handling Workflow
Equilibration: Before opening, allow the frozen vial to warm to room temperature (approx. 30

mins) inside a desiccator. Opening a cold vial introduces condensation, immediately initiating

degradation.

Inert Atmosphere: Weigh and dispense inside a glovebox or under a funnel of flowing

nitrogen.

Re-sealing: Purge the headspace with Argon (heavier than air) before re-capping. Use

Parafilm® M to seal the cap junction.

Visualization: Storage Decision Logic
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Received Compound
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Caption: Decision tree for optimal storage to prevent moisture ingress and thermal degradation.

Quality Control & Analytical Monitoring
Researchers should establish a "re-test" date of 6 months. The following markers indicate

degradation.

Visual Inspection
Pass: Free-flowing white crystalline powder.

Fail: Clumping, yellowing, or formation of a liquid layer (deliquescence/oil out).

HPLC Monitoring Method
Standard Reverse-Phase HPLC is recommended to detect the "Enone" impurity.
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Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV @ 210 nm (Amine) and 230 nm (Enone detection).

Failure Criteria: Presence of a peak corresponding to 2-cyclohexen-1-one (>0.5%).

Safety & Regulatory Considerations
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Spill Cleanup: Do not use water initially (creates slippery, acidic residue). Sweep up dry solid

and neutralize residue with dilute sodium bicarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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